Cas no 132635-95-1 ((S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide)

(S)-4,5,6-Tetrahydro-3H-pyrrolo[1,2-c][1,2]oxathiazole 1,2-dioxide is a chiral sulfamidate derivative with applications in asymmetric synthesis and pharmaceutical intermediates. Its rigid bicyclic structure and stereochemical integrity make it a valuable scaffold for constructing enantiomerically pure compounds. The oxathiazole dioxide moiety enhances reactivity in nucleophilic substitution reactions, enabling efficient derivatization. This compound is particularly useful in the synthesis of bioactive molecules, where its defined stereocenter ensures high enantioselectivity. Its stability under mild conditions and compatibility with diverse reaction conditions further broaden its utility in medicinal chemistry and catalysis.
(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide structure
132635-95-1 structure
Product Name:(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide
CAS No:132635-95-1
MF:C5H9NO3S
MW:163.194860219955
MDL:MFCD22123262
CID:1231035
PubChem ID:329826209
Update Time:2025-10-29

(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide Chemical and Physical Properties

Names and Identifiers

    • (3aS)-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-c]oxathiazole 1,1-dioxide
    • (S)-tetrahydro-3H-pyrrolo[1,2-c][1,2,3]oxathiazole-1,1-dioxide
    • (3aS) tetrahydropyrrolo[1,2-c][1,2,3]oxathiazole-1,1-dioxide
    • 5-(S)-&lt
    • 3.3.0&gt
    • -1-aza-2-thia-3-oxabicyclooctane-2,2-dioxide
    • (S)-tetrahydro-pyrrolo[1,2-c][1,2,3]oxathiazole 1,1-dioxide
    • (S)-1,1-dioxo-3a,4,5,6-tetrahydropyrrolo[1,2-c][1,2,3]oxathiazoline
    • (5S)-1-aza-2-thia-3-oxabicyclo[3.3.0]octane-2,2-di-oxide
    • (S)-tetrahydropyrrolo[1,2-c][1,2,3]oxathiazole 1,1-dioxide
    • (S)-TETRAHYDRO-3H-PYRROLO[1,2-C][1,2,3]OXATHIAZOLE 1,1-DIOXIDE
    • (S) 4,5,6-TETRAHYDRO-3H-PYRROLO[1,2-C]OXATHIAZOLE 1,1-DIOXIDE
    • (S)-4,5,6-Tetrahydro-3H-pyrrolo-[1,2-c]oxathiazole 1,1-dioxide
    • 5-(S)-<3.3.0>-1-aza-2-thia-3-oxabicyclooctane-2,2-dioxide
    • S-1,1-dioxide-tetrahydro-3H-Pyrrolo[1,2-c][1,2,3]oxathiazole
    • (S)-4,5,6-Tetrahydro-3H-pyrrolo[1,2-c]oxathiazole 1,1-dioxide
    • WFFHPXGNIIMFHE-YFKPBYRVSA-N
    • FCH3466020
    • OR400820
    • (S)-1,1-Dioxide-tetrahydro-3H-pyrrolo[1,2-c][1,2,3]oxathiazole
    • 3H-Pyrrolo[1,2-c][1,2,3]oxathiazole, tetrahydro-, 1,1-dioxide, (3aS)-
    • (3aS)-Tetrahydro-1H,3H-1lambda~6~-pyrrolo[1,2-c][1,2
    • MFCD22123262
    • AS-72475
    • AKOS025312357
    • SCHEMBL2253005
    • (S)-4,5,6-Tetrahydro-3H-pyrrolo[1,2-c]oxathiazole 1,1-dioxide, AldrichCPR
    • (3AS)-TETRAHYDRO-3H-1??-PYRROLO[1,2-C][1,2,3]OXATHIAZOLE-1,1-DIONE
    • (S)4,5,6-Tetrahydro-3H-pyrrolo[1,2-c]oxathiazole 1,1-dioxide
    • (S)-TETRAHYDRO-3H-PYRROLO[1,2-C][1,2,3]OXATHIAZOLE1,1-DIOXIDE
    • 132635-95-1
    • DTXSID80631659
    • C5H9NO3S
    • (3aS)-Tetrahydro-1H,3H-1lambda~6~-pyrrolo[1,2-c][1,2,3]oxathiazole-1,1-dione
    • A910953
    • (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide
    • MDL: MFCD22123262
    • Inchi: 1S/C5H9NO3S/c7-10(8)6-3-1-2-5(6)4-9-10/h5H,1-4H2/t5-/m0/s1
    • InChI Key: WFFHPXGNIIMFHE-YFKPBYRVSA-N
    • SMILES: S1(N2CCC[C@H]2CO1)(=O)=O

Computed Properties

  • Exact Mass: 163.03000
  • Monoisotopic Mass: 163.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: -0.1

Experimental Properties

  • PSA: 54.99000
  • LogP: 0.74450

(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide Pricemore >>

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(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide Production Method

(S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide Related Literature

Additional information on (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide

Introduction to (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide (CAS No. 132635-95-1)

The compound (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide, identified by its CAS number 132635-95-1, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolocoxathiazole class, a structural motif known for its diverse biological activities and potential therapeutic applications.

Structurally, (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide features a fused ring system consisting of a pyrrole ring connected to a coxathiazole ring. The presence of the oxetane dioxide moiety introduces rigidity and functional diversity to the molecule, making it a promising candidate for further chemical modification and biological evaluation. The stereochemical configuration at the sulfur atom in the coxathiazole ring is specifically the (S) form, which can influence its interactions with biological targets and overall pharmacological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrrolocoxathiazole scaffold has emerged as a particularly interesting class of molecules due to its ability to modulate various biological pathways. Studies have demonstrated that derivatives of this scaffold exhibit activities ranging from anti-inflammatory and analgesic effects to more complex mechanisms involving enzyme inhibition and receptor binding.

One of the most compelling aspects of (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide is its structural versatility. The oxetane dioxide group provides a site for selective functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has enabled researchers to design analogs with enhanced potency and selectivity. For instance, modifications at the 4-position of the pyrrole ring have shown promising results in preclinical studies aimed at developing new treatments for neurological disorders.

The synthesis of (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide presents both challenges and opportunities. The complex fused ring system requires precise synthetic strategies to achieve high yields and enantiopurity. Advances in asymmetric synthesis have made it possible to construct this molecule with high stereochemical control, which is crucial for its biological activity. Recent methodologies involving transition metal-catalyzed reactions and biocatalytic approaches have significantly improved the efficiency and scalability of its synthesis.

Beyond its synthetic significance, (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide has attracted attention for its potential role in drug discovery. Preclinical studies have hinted at its ability to interact with specific enzymes and receptors involved in diseases such as cancer and neurodegeneration. The oxetane dioxide moiety appears to enhance binding affinity while minimizing off-target effects, making it an attractive scaffold for developing next-generation therapeutics.

The pharmacological profile of this compound is still under extensive investigation. Initial studies suggest that it may exert its effects through multiple mechanisms. For example, it could inhibit key enzymes involved in cell proliferation or modulate ion channels critical for neuronal function. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders. These findings underscore the need for further research to fully elucidate its therapeutic potential.

In conclusion, (S)-4,5,6-Tetrahydro-3H-pyrrolo1,2-Coxathiazole 1,2-Dioxide (CAS No. 132635-95-1) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique scaffold and functional groups offer opportunities for developing innovative treatments across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.

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